CID 154828582

• InChI: InChI=1S/C12H27P.C4H7.ClH.Pd/c1-10(2,3)13(11(4,5)6)12(7,8)9;1-3-4-2;;/h1-9H3;3-4H,1H2,2H3;1H;/p-1
• InChI Key: ZIFUUASONSNHJJ-UHFFFAOYSA-M
• Canonical SMILES: CC=C[CH2].CC(C)(C)P(C(C)(C)C)C(C)(C)C.[Cl-].[Pd]
• Isomeric SMILES: C/C=C/[CH2].CC(C)(C)P(C(C)(C)C)C(C)(C)C.[Cl-].[Pd]
• Molecular Formula: C16H34ClPPd-
• Molecular Weight: 399.3 g/mol

Description

CID 154828582 is a synthetic compound that is becoming increasingly important in the field of scientific research. This compound is a small molecule that has been developed to facilitate the study of various biological processes. It is a unique molecule that has the potential to be used in a variety of scientific applications.

Scientific Research Applications

Scientific Research Reproducibility and Licensing

Reproducible Research Standard : The need for a reproducible research standard is highlighted, advocating for the use of open licenses to encourage collaborative and transparent scientific investigations. This approach aims to address the current gaps in copyright and licensing structures, facilitating greater scientific engagement and innovation through shared data, code, and methodologies (Stodden, 2009) (Stodden, 2009).

Data Sharing Practices and Perceptions

Barriers and Enablers of Data Sharing : A comprehensive survey reveals the current landscape of data sharing among scientists, uncovering the main barriers (such as time and funding constraints) and potential enablers (like formal citation and sharing agreements). This study underlines the importance of fostering a culture of open data to enhance scientific discovery and collaboration (Tenopir et al., 2011).

Methodological Challenges in Developmental Research

Aligning Research Goals and Designs : Investigating the match between research goals (descriptive, predictive, explanatory) and research designs in developmental studies, this article presents alternative methods (like machine learning and Mendelian randomization) to overcome methodological challenges, thereby improving the quality and impact of research findings (Hamaker et al., 2020).

Scientific Software Frameworks and Grid Computing

Improving Programming Productivity : The development and maintenance challenges of scientific research applications are discussed, with a focus on the benefits of using software frameworks and grid computing to enhance programming productivity and facilitate the rapid assembly of new applications from existing libraries (Appelbe et al., 2007).

Hackathons in Scientific Research

Accelerating Discoveries and Knowledge Transfer : Hackathons are proposed as effective means to enhance collaborative science, offering a platform for peer review and cross-validation of studies and datasets before publication. This approach aims to bridge the divide between data generators and bioinformaticians, promoting reproducibility and agile collaboration (Ghouila et al., 2018).